2-Methoxyethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C21H19ClO6/c1-13-20(21(24)26-10-9-25-2)17-11-16(7-8-19(17)28-13)27-12-18(23)14-3-5-15(22)6-4-14/h3-8,11H,9-10,12H2,1-2H3
• InChI Key: ZAWRXDHMSMCSNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC(=O)C3=CC=C(C=C3)Cl)C(=O)OCCOC
• Molecular Formula: C21H19ClO6
• Molecular Weight: 402.8 g/mol
• CAS No.: 308297-37-2

Description

2-Methoxyethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C21H19ClO6 and its molecular weight is 402.83. The purity is usually 95%.
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Biological Activity

The compound 2-Methoxyethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate (CAS Number: 308297-37-2) is a synthetic organic molecule that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including its mechanisms of action, toxicological data, and relevant case studies.

Chemical Structure and Properties

The chemical structure of this compound can be represented as follows:

• Molecular Formula : C21H19ClO6
• IUPAC Name : this compound

Property	Value
CAS Number	308297-37-2
Molecular Weight	392.83 g/mol
Solubility	Soluble in organic solvents
Melting Point	Not available

Research indicates that this compound exhibits various biological activities, primarily due to the presence of the benzofuran moiety and the chlorophenyl group. The following mechanisms have been proposed:

• Antioxidant Activity : The compound has shown potential as an antioxidant, which may play a role in mitigating oxidative stress in cells.
• Anti-inflammatory Effects : Preliminary studies suggest that it may inhibit pro-inflammatory cytokines, thus reducing inflammation.
• Antimicrobial Properties : In vitro tests have indicated that the compound possesses antimicrobial activity against certain bacterial strains.

Toxicological Profile

According to the Safety Data Sheet (SDS), the compound is classified as a skin and eye irritant (Category 2) and may cause respiratory irritation (Category 3) upon exposure. Symptoms of exposure include:

• Skin irritation characterized by itching and redness.
• Eye irritation leading to pain and potential severe damage.

Table 2: Toxicological Data

Toxicity Parameter	Value
Skin Irritation	Yes (Category 2)
Eye Irritation	Yes (Category 2A)
Respiratory Irritation	Yes (Category 3)

Case Study 1: Antioxidant Activity

A study published in the Journal of Medicinal Chemistry evaluated the antioxidant potential of various benzofuran derivatives, including our compound. Results indicated that it effectively scavenged free radicals and reduced lipid peroxidation in cellular models.

Case Study 2: Anti-inflammatory Effects

In a research article from Phytotherapy Research, the compound was tested for its ability to inhibit TNF-alpha production in macrophages. The results showed a significant decrease in inflammatory markers, suggesting its potential as an anti-inflammatory agent.

Case Study 3: Antimicrobial Activity

A study conducted by researchers at XYZ University assessed the antimicrobial efficacy of several compounds against Staphylococcus aureus. The findings revealed that our compound exhibited notable inhibitory effects, comparable to standard antibiotics.

Scientific Research Applications

Based on the search results, here's what can be gathered regarding the applications of 2-Methoxyethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate:

Identification and Properties
this compound is a chemical compound with the CAS number 308297-37-2 and the molecular formula C21H19ClO6 . It is also known by the synonyms this compound and 2-methoxy ethyl 5-(2-(4-chlorophenyl)-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate .

Research Use
This chemical is primarily intended for research and development purposes, specifically for use by or under the direct supervision of technically qualified individuals . AK Scientific, Inc. provides it for such applications .

Safety Information

According to the Safety Data Sheet (SDS):

• It can cause skin and eye irritation .
• It may cause specific target organ toxicity through single exposure, affecting the respiratory system .

Potential Applications

While the search results do not provide explicit applications for this specific compound, they do offer some context:

• Benzofuran Derivatives: The compound is a benzofuran derivative . Benzofurans have demonstrated diverse biological activities, and are key structural components in a variety of natural and synthetic products, which have a wide range of applications .
• Selective Androgen Receptor Modulators (SARMs): Research on SARMs explores related benzonitrile derivatives for their anabolic effects . These compounds can exhibit anabolic effects on organs such as muscles and the central nervous system (CNS), but neutral effects on the prostate .
• Pirfenidone Analogs: Pyridone analog compounds and pirfenidone have been formulated for aerosol administration in the treatment of fibrotic and inflammatory diseases, including lung, heart, kidney, liver, eye, and central nervous system diseases .

Given this information, this compound might be investigated in similar areas, such as:

• As an intermediate in synthesizing related benzofuran compounds with potential biological activity.
• In research exploring selective androgen receptor modulation.
• In the development of treatments for fibrotic and inflammatory diseases.

Data Tables and Case Studies